Cas no 104417-99-4 (5,11-Dodecadiyn-1-ol)

• Product Name: 5,11-Dodecadiyn-1-ol
• CAS No: 104417-99-4
• MF: C₁₂H₁₈O
• MW: 178.270723819733
• CID: 1148000
• Update Time: 2024-07-26

5,11-Dodecadiyn-1-ol Chemical and Physical Properties

Names and Identifiers

• 5,11-Dodecadiyn-1-ol

• Inchi： 1S/C12H18O/c1-2-3-4-5-6-7-8-9-10-11-12-13/h1,13H,3-6,9-12H2
• InChI Key： RVRCSAJFBSGMNN-UHFFFAOYSA-N
• SMILES： C(O)CCCC#CCCCCC#C

Computed Properties

• Exact Mass: 178.13584

Experimental Properties

• Density: 0.932±0.06 g/cm3(Predicted)
• Boiling Point: 279.0±25.0 °C(Predicted)
• PSA: 20.23
• pka: 15.06±0.10(Predicted)